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Compound of Interest

Compound Name: N-Isopropyl-4-methoxyaniline

Cat. No.: B103625 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of N-Isopropyl-4-
methoxyaniline

Introduction
N-Isopropyl-4-methoxyaniline, with CAS Number 16495-67-3, is a substituted aniline

derivative of significant interest in synthetic organic chemistry.[1][2] As an intermediate, its

molecular architecture, featuring a secondary amine, a methoxy group, and an aromatic ring,

provides a versatile platform for the synthesis of more complex molecules, particularly in the

fields of pharmaceuticals and materials science. Understanding its fundamental

physicochemical properties is a critical prerequisite for its effective use in reaction design,

process scale-up, purification, and formulation.

This guide, intended for researchers and drug development professionals, provides a

comprehensive overview of the known and predicted physicochemical properties of N-
Isopropyl-4-methoxyaniline. Beyond a simple tabulation of data, it delves into the scientific

principles behind these properties and outlines detailed, self-validating experimental protocols

for their determination. This approach is designed to equip the practicing scientist with both the

data and the methodology required for confident application of this compound in a research

and development setting.

Molecular Identity and Structural Characteristics
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The foundational properties of a molecule are dictated by its structure. N-Isopropyl-4-
methoxyaniline combines a hydrophilic amine moiety and a polar ether group with a lipophilic

aromatic ring and an isopropyl substituent. This amphipathic nature is central to its behavior in

various chemical environments.

Property Value Source

IUPAC Name
4-methoxy-N-(propan-2-

yl)aniline
[1]

CAS Number 16495-67-3 [1][2]

Molecular Formula C₁₀H₁₅NO [1][2]

Molecular Weight 165.23 g/mol [1]

Canonical SMILES COC1=CC=C(NC(C)C)C=C1 [2]

Computed Physicochemical Properties
In modern chemical research, in silico predictions serve as an invaluable starting point for

experimental design. Computational models provide robust estimates of a molecule's behavior,

guiding solvent selection, predicting membrane permeability, and informing analytical method

development. The following properties for N-Isopropyl-4-methoxyaniline have been

computed based on its structure.[1]
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Computed Property Value
Implication for
Researchers

XLogP3-AA (LogP) 2.7

Indicates good lipid solubility

and suggests the compound

will likely be soluble in non-

polar organic solvents and

poorly soluble in water. This is

a key parameter for designing

extraction and chromatography

protocols.

Topological Polar Surface Area

(TPSA)
21.3 Å²

This relatively low TPSA value,

combined with the LogP,

suggests the potential for good

cell membrane permeability, a

crucial factor in drug design.

Hydrogen Bond Donor Count 1 (from the N-H group)

The single hydrogen bond

donor limits its ability to form

extensive hydrogen bond

networks, influencing its boiling

point and solubility in protic

solvents.

Hydrogen Bond Acceptor

Count
2 (from the N and O atoms)

The presence of two acceptor

sites allows for interaction with

protic solvents and biological

targets.

Predicted pKa 6.66 ± 0.32

The amine is predicted to be

weakly basic.[3] This is critical

for selecting appropriate pH

conditions for reactions,

extractions, and formulations,

and for avoiding salt formation

with acidic reagents.

Predicted Density 0.993 ± 0.06 g/cm³ The density is predicted to be

very close to that of water.[3]
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This is an important

consideration for liquid-liquid

extractions, where density

differences drive phase

separation.

Experimental Physicochemical Properties and
Standardized Protocols
While computed properties are useful, experimentally verified data is the gold standard for

scientific integrity. This section details the known experimental properties and provides robust,

step-by-step protocols for the determination of key parameters where published data is scarce.

Physical State, Appearance, and Storage
Appearance: Based on analogous substituted anilines, N-Isopropyl-4-methoxyaniline is

expected to be a liquid or a low-melting solid at room temperature, potentially with a color

ranging from colorless to yellow or brown due to oxidation upon exposure to air and light.

Aromatic amines are notoriously susceptible to air oxidation, which can lead to coloration.

Storage: It is recommended to store the compound at room temperature, tightly sealed under

an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[2][3]

Boiling Point
A boiling point of 158 °C at a reduced pressure of 25 Torr has been reported.[3] Distillation

under vacuum is the standard and necessary method for purifying compounds like N-
Isopropyl-4-methoxyaniline.

Causality Behind Experimental Choice: Aromatic amines, especially those with higher

molecular weights, often have high boiling points at atmospheric pressure and can be prone to

decomposition or oxidation at these elevated temperatures. Vacuum distillation lowers the

boiling point, allowing for purification at a lower, non-destructive temperature. This preserves

the integrity of the compound.
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Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is dry

and joints are properly sealed with vacuum grease.

Sample Charging: Charge the distillation flask with the crude N-Isopropyl-4-methoxyaniline
and a magnetic stir bar for smooth boiling.

System Evacuation: Connect the apparatus to a vacuum pump protected by a cold trap.

Slowly and carefully evacuate the system to the target pressure (e.g., 25 Torr), monitoring

with a manometer.

Heating: Begin stirring and gently heat the distillation flask using a heating mantle.

Data Collection: Record the temperature at which the liquid is consistently condensing and

collecting in the receiving flask. This temperature, along with the stable pressure reading

from the manometer, constitutes the boiling point at that pressure.
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Apparatus Setup

Distillation Procedure

Assemble dry short-path
distillation apparatus

Charge flask with sample
and stir bar

Connect to vacuum pump
with cold trap

Evacuate system to
target pressure (e.g., 25 Torr)

Begin stirring and
gentle heating

Observe for steady
condensation

Record stable vapor
temperature

Record stable system
pressure

1. Add excess solute
to known volume of solvent

2. Agitate at constant T
(24-48h) to reach equilibrium

3. Centrifuge to
pellet excess solid

4. Withdraw known volume
of supernatant

5. Perform accurate serial
dilution

6. Quantify via
calibrated HPLC-UV

Calculate Solubility
(mg/mL)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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